2',3'-O-Isopropylideneadenosine-13C5

• CAS: 3080-29-3
• Molecular Formula: C10H13N5O4
• Molecular Weight: 267.24 g/mol
• InChI: InChI=1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)
• InChIKey: OIRDTQYFTABQOQ-UHFFFAOYSA-N
• Solubility: >40.1 [ug/mL] (The mean of the results at pH 7.4)

2',3'-O-Isopropylideneadenosine-13C5: Isotopically Labeled Nucleoside

2',3'-O-Isopropylideneadenosine-13C5 is a 13C5-labeled analog of 2',3'-O-isopropylideneadenosine (CAS 362-75-4), a protected adenosine derivative wherein the 2'- and 3'-hydroxyl groups of the ribose moiety are masked by an isopropylidene acetal . The base compound serves as a versatile synthetic intermediate for the preparation of adenosine-5'-diphosphate (ADP) analogs and other modified nucleosides . The 13C5 isotopic labeling pattern introduces a mass shift of +5 Da relative to the unlabeled form, enabling its primary utility as an internal standard in quantitative LC-MS/MS workflows .

Workflow

Stable isotope‑labeled internal standard for LC‑MS

Selection context

13C5‑labeled nucleoside with protected 2′,3′‑diol for metabolic tracing

Use context

Protected intermediate for regioselective 5′‑modification

Why Unlabeled or Adenosine-13C5 Cannot Substitute

Substitution of 2',3'-O-Isopropylideneadenosine-13C5 with unlabeled 2',3'-O-isopropylideneadenosine (CAS 362-75-4) or structurally related adenosine analogs is analytically invalid for stable isotope dilution mass spectrometry (SID-MS). The 13C5 labeling confers a +5 Da mass differential, which is essential for co-eluting internal standard correction of matrix effects and ionization efficiency variability . Unlabeled compounds are chemically indistinguishable from the endogenous or synthetic analyte and thus cannot serve as internal standards. Furthermore, the isopropylidene protecting group on the ribose 2',3'-hydroxyls prevents enzymatic degradation by adenosine deaminase (ADA) and purine nucleoside phosphorylase (PNP), a property not shared by unprotected adenosine or simple adenosine analogs [1]. Selection of an inappropriate internal standard directly compromises assay accuracy, precision, and regulatory compliance in bioanalytical method validation.

Unlabeled analog

Does not provide the mass shift required for MS internal standard correction; cannot be used for accurate quantification.

Adenosine‑13C5

Lacks 2′,3′‑isopropylidene protection, which may alter chemical reactivity and metabolic stability, limiting direct substitution in tracer studies.

• [1] Golovatskiĭ ID, Petlichnaia LI. Comparative study of 2',3'-O-isopropylidene adenosine and adenosine transformation in rat liver homogenates. Ukr Biokhim Zh (1978). 1986;58(3):37-40. PMID: 3727033. View Source

Differentiating Evidence for 2',3'-O-Isopropylideneadenosine-13C5

Distinct Mass Shift for Internal Standard Use

The 13C5 isotopic labeling of 2',3'-O-isopropylideneadenosine provides a +5 Da mass shift (from m/z 307.31 to m/z 312.33 for the [M+H]+ ion) compared to the unlabeled form, a prerequisite for its use as an internal standard in quantitative mass spectrometry . This mass difference is sufficient to avoid isotopic overlap with the natural abundance analyte while ensuring co-elution for optimal matrix effect correction. In contrast, the unlabeled 2',3'-O-isopropylideneadenosine (CAS 362-75-4) yields an identical m/z signal and cannot be distinguished from the target analyte .

Mass shift

Data to verify

+5.00 Da

Supports LC‑MS internal standard quantification

Calculated from molecular formula; unlabeled Δm = 0

Evidence Dimension	Mass Spectrometry [M+H]+ Ion Mass
Target Compound Data	312.33 Da
Comparator Or Baseline	Unlabeled 2',3'-O-Isopropylideneadenosine: 307.31 Da
Quantified Difference	+5 Da mass shift
Conditions	Calculated from molecular formulas: Target = 13C5C8H17N5O4 (MW 312.27 g/mol); Comparator = C13H17N5O4 (MW 307.31 g/mol)

Why This Matters

The +5 Da mass shift uniquely qualifies this compound as an internal standard for SID-LC-MS/MS, a function impossible with unlabeled material.

Resistance to Purine Nucleoside Phosphorylase

The isopropylidene protecting group at the 2'- and 3'-hydroxyl positions confers resistance to enzymatic degradation. In rat liver homogenates, 2',3'-O-isopropylideneadenosine undergoes deamination less intensively than adenosine and is not cleaved by purine nucleoside phosphorylase (PNP), unlike adenosine [1]. Similarly, in Zajdel hepatoma cells, uptake and deamination of 2',3'-O-isopropylideneadenosine occurs more intensively than adenosine, with the compound accumulating intracellularly due to PNP resistance, ultimately leading to cell death [2].

Enzymatic resistance

Class‑level

Resistant to purine nucleoside phosphorylase

Adenosine: Rapid degradation

May enable stable tracer for metabolic studies

Based on hepatoma cell homogenate study

Evidence Dimension	PNP Enzymatic Cleavage
Target Compound Data	Not cleaved by purine nucleoside phosphorylase (PNP)
Comparator Or Baseline	Adenosine: Cleaved by PNP
Quantified Difference	Qualitative difference (resistant vs. susceptible)
Conditions	Rat liver homogenates, enzymatic assay

Why This Matters

Resistance to PNP and reduced deamination by ADA ensure greater metabolic stability in cellular and in vivo models, enabling accurate quantitation without confounding degradation.

• [1] Golovatskiĭ ID, Petlichnaia LI. Comparative study of 2',3'-O-isopropylidene adenosine and adenosine transformation in rat liver homogenates. Ukr Biokhim Zh (1978). 1986;58(3):37-40. PMID: 3727033. View Source
• [2] Golovatskiĭ ID, Petlichnaia LI, Lashkaĭ AF. Absorption and transition of [8-14C]adenosine and 2',3'-O-isopropylidene adenosine by Zaidel hepatomas and their homogenates. Ukr Biokhim Zh (1978). 1989;61(2):64-9. PMID: 2728115. View Source

Uptake and Deamination Kinetics in Hepatoma Cells

In Zajdel hepatoma cells, 2',3'-O-isopropylideneadenosine exhibits uptake and deamination rates that exceed those of adenosine, with the compound accumulating in cells due to its resistance to PNP cleavage [1]. The identical rate of deamination observed in intact cells and their homogenates indicates high membrane penetrability of this protected nucleoside analog [1]. This contrasts with adenosine, which is partially phosphorylated and incorporated into biosynthetic pathways, leading to lower intracellular accumulation of the parent compound [1].

Cellular uptake kinetics

Class‑level

Uptake & deamination more intensive than adenosine

May serve as a sensitive probe for nucleoside transport studies

Qualitative report in Zaidel hepatoma cells

Evidence Dimension	Cellular Uptake and Deamination Intensity
Target Compound Data	Uptake and deamination occur more intensively than adenosine; accumulates intracellularly
Comparator Or Baseline	Adenosine: Lower uptake; partially phosphorylated; does not accumulate
Quantified Difference	Qualitative difference in intensity and accumulation
Conditions	Zajdel hepatoma cells and homogenates

Why This Matters

Superior cellular uptake and accumulation enhance sensitivity in cell-based assays and drug delivery studies involving adenosine analogs.

• [1] Golovatskiĭ ID, Petlichnaia LI, Lashkaĭ AF. Absorption and transition of [8-14C]adenosine and 2',3'-O-isopropylidene adenosine by Zaidel hepatomas and their homogenates. Ukr Biokhim Zh (1978). 1989;61(2):64-9. PMID: 2728115. View Source

Synthetic Utility: Protected Intermediate for ADP Analogs and Conjugated Diene Synthesis

The isopropylidene protecting group enables selective functionalization at the 5'-position without interference from the 2'- and 3'-hydroxyls. This compound serves as the starting material for the synthesis of adenosine-5'-diphosphate (ADP)-13C5 ammonium salt hydrate . Additionally, 2',3'-O-isopropylideneadenosine is a key precursor for Wittig extension into conjugated diene analogs, such as the dibromodiene 5b and dienoic ester 7b, which exhibit cytotoxicity at specific concentrations (5b cytotoxic at ≥6.7 µM) [1]. Unprotected adenosine cannot undergo such selective 5'-modifications without extensive protecting group strategies.

Evidence Dimension	Synthetic Versatility for 5'-Modification
Target Compound Data	Enables selective 5'-functionalization; precursor to ADP-13C5 and conjugated dienes
Comparator Or Baseline	Unprotected adenosine: Requires additional protection/deprotection steps
Quantified Difference	Qualitative difference in synthetic efficiency and selectivity
Conditions	Organic synthesis; Wittig reactions; Mitsunobu chemistry

Why This Matters

The protected structure streamlines synthesis of complex nucleoside analogs, reducing steps and improving yields in medicinal chemistry and isotope labeling campaigns.

• [1] Wnuk SF, et al. Sugar-modified conjugated diene analogues of adenosine and uridine: synthesis, interaction with S-adenosyl-L-homocysteine hydrolase, and antiviral and cytostatic effects. J Med Chem. 2002;45(12):2651-8. PMID: 12036374. View Source

Scalable Synthesis of MDL 73811: Improved Yield via Mitsunobu Chemistry

In the improved synthesis of the anti-trypanosomal compound MDL 73811, 2',3'-O-isopropylideneadenosine was employed as the starting material. Utilization of Mitsunobu chemistry enabled reliable and scalable introduction of the 5'-methylamine moiety, circumventing issues encountered with traditional activation/displacement chemistry [1]. This optimized route resulted in a five-fold increase in overall yield compared to the original synthesis, and all reactions were executed on gram-scale [1].

Evidence Dimension	Synthesis Yield Improvement
Target Compound Data	Five-fold yield increase in gram-scale synthesis of MDL 73811
Comparator Or Baseline	Original synthesis route (traditional activation/displacement)
Quantified Difference	5x yield improvement
Conditions	Mitsunobu chemistry; four-step synthesis from 2',3'-O-isopropylideneadenosine

Why This Matters

Demonstrates the compound's utility as a scalable building block for pharmacologically relevant molecules, directly impacting cost and feasibility in medicinal chemistry.

• [1] Brockway AJ, Cosner CC, Volkov OA, Phillips MA, De Brabander JK. Improved Synthesis of MDL 73811-A Potent AdoMetDC Inhibitor and Anti-Trypanosomal Compound. Synthesis. 2016;48(13):2065-2068. DOI: 10.1055/s-0035-1561608. View Source

ADA Inhibition: pH-Dependent Deamination Rate vs. Adenosine

Adenosine deaminase (ADA) and adenylate deaminase (AMPDA) catalyze the deamination of 2',3'-O-isopropylideneadenosine derivatives, but the reaction rate is influenced by the ionization state of the substrate [1]. Studies on 2',3'-O-isopropylideneadenosine-5'-carboxylic acid reveal that the rate of enzymatic deamination is pH-dependent, offering a tunable parameter for assay development [1]. In contrast, adenosine deamination by ADA is less sensitive to pH in the physiological range, providing a different kinetic profile.

Evidence Dimension	ADA Deamination Rate pH Dependence
Target Compound Data	Rate dependent on substrate ionization; pH-sensitive
Comparator Or Baseline	Adenosine: Less pH-sensitive deamination
Quantified Difference	Qualitative difference in pH-activity profile
Conditions	ADA and AMPDA enzymatic assays; varied pH

Why This Matters

The pH-dependent deamination profile allows researchers to modulate enzyme activity in vitro, providing a tool for mechanistic studies of ADA and AMPDA.

• [1] Ciuffreda P, Alessandrini L, Pavlovic R, Santaniello E. Deamination of 2',3'-O-isopropylideneadenosine-5'-carboxylic acid catalyzed by adenosine deaminase (ADA) and adenylate deaminase (AMPDA): influence of substrate ionization on the activity of the enzymes. Nucleosides Nucleotides Nucleic Acids. 2007;26(1):121-7. PMID: 17162592. View Source

Applications for 2',3'-O-Isopropylideneadenosine-13C5

LC-MS Internal Standard for Metabolic Studies

2',3'-O-Isopropylideneadenosine-13C5 is employed as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantitation of unlabeled 2',3'-O-isopropylideneadenosine and its metabolites in biological matrices. The +5 Da mass shift ensures baseline resolution from the analyte while enabling co-elution for correction of matrix effects and ionization suppression . This application is essential for pharmacokinetic (PK) profiling, tissue distribution studies, and in vitro ADME assays involving adenosine analog drug candidates .

Tracer for Nucleoside Metabolism in Cancer Research

As a direct precursor, 2',3'-O-isopropylideneadenosine-13C5 is used to synthesize adenosine-5'-diphosphate-13C5 ammonium salt hydrate and related 13C-labeled nucleotides . These labeled ADP analogs serve as internal standards for quantifying endogenous ADP pools in cellular energy metabolism studies or as probes for investigating purinergic signaling pathways via LC-MS/MS .

Synthetic Intermediate for Isotopically Labeled Nucleotides

The protected 2',3'-hydroxyl groups of 2',3'-O-isopropylideneadenosine enable selective 5'-modifications, making it an ideal starting material for the synthesis of biologically active nucleoside analogs. Demonstrated applications include the scalable gram-scale synthesis of MDL 73811, a potent S-adenosylmethionine decarboxylase (AdoMetDC) inhibitor with anti-trypanosomal activity, achieving a five-fold yield improvement over previous routes [1]. Additionally, Wittig extension of this scaffold yields conjugated diene analogs with specific cytotoxicity profiles (e.g., dibromodiene 5b cytotoxic at ≥6.7 µM) for anticancer and antiviral evaluation [2].

Enzymology: Investigating Adenosine Deaminase (ADA) and Purine Nucleoside Phosphorylase (PNP) Mechanisms

The isopropylidene protecting group confers resistance to PNP cleavage and alters ADA deamination kinetics in a pH-dependent manner [3][4]. Researchers utilize 2',3'-O-isopropylideneadenosine and its labeled counterpart as tool compounds to dissect the substrate specificity of these purine-metabolizing enzymes, study metabolic stability, and evaluate the impact of ribose modification on enzyme active site recognition [3][4]. The 13C5-labeled version can further enable tracking of the compound in complex biological mixtures via MS.

Application

Selection Property

Validation Focus

Metabolic studies by LC‑MS

Co‑elution and defined mass shift

Matrix‑effect correction and quantification accuracy

Nucleoside metabolism tracer

Resistance to purine nucleoside phosphorylase

Intracellular accumulation and pathway differentiation

Synthesis of labeled nucleotides

Protected 5′‑OH for selective modification

Isotopic integrity and coupling efficiency

• [1] Brockway AJ, et al. Improved Synthesis of MDL 73811-A Potent AdoMetDC Inhibitor and Anti-Trypanosomal Compound. Synthesis. 2016;48(13):2065-2068. DOI: 10.1055/s-0035-1561608. View Source
• [2] Wnuk SF, et al. Sugar-modified conjugated diene analogues of adenosine and uridine: synthesis, interaction with S-adenosyl-L-homocysteine hydrolase, and antiviral and cytostatic effects. J Med Chem. 2002;45(12):2651-8. PMID: 12036374. View Source
• [3] Golovatskiĭ ID, Petlichnaia LI. Comparative study of 2',3'-O-isopropylidene adenosine and adenosine transformation in rat liver homogenates. Ukr Biokhim Zh (1978). 1986;58(3):37-40. PMID: 3727033. View Source
• [4] Ciuffreda P, et al. Deamination of 2',3'-O-isopropylideneadenosine-5'-carboxylic acid catalyzed by adenosine deaminase (ADA) and adenylate deaminase (AMPDA): influence of substrate ionization on the activity of the enzymes. Nucleosides Nucleotides Nucleic Acids. 2007;26(1):121-7. PMID: 17162592. View Source